Cas no 1706461-24-6 (6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1706461-24-6
• MF: C₁₆H₁₆FN₅
• MW: 297.330145835876
• CID: 5220237
• Update Time: 2025-06-13

6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-fluorophenyl)-3-(2-piperidinyl)-

• Inchi： 1S/C16H16FN5/c17-12-6-4-11(5-7-12)13-8-9-15-19-20-16(22(15)21-13)14-3-1-2-10-18-14/h4-9,14,18H,1-3,10H2
• InChI Key： IVGJVVWSJZZLBC-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCCCN3)N1N=C(C1=CC=C(F)C=C1)C=C2

Additional information on 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

Comprehensive Overview of 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706461-24-6)

The compound 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706461-24-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This [1,2,4]triazolo[4,3-b]pyridazine derivative combines a fluorinated phenyl group with a piperidine moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and selective therapeutic agents. The 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine stands out due to its triazole and pyridazine rings, which are known to exhibit diverse pharmacological properties. These structural motifs are frequently explored in medicinal chemistry for their ability to interact with biological targets such as enzymes and receptors. The presence of the 4-fluoro-phenyl group further enhances the compound's lipophilicity and metabolic stability, critical factors in drug design.

One of the most searched topics in the context of this compound is its potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively investigating molecules that can modulate neurotransmitter systems or inhibit protein aggregation. The piperidin-2-yl moiety in this compound suggests possible interactions with dopamine or serotonin receptors, making it a subject of interest for CNS drug development.

Another area of interest is the compound's potential application in cancer therapy. The [1,2,4]triazolo[4,3-b]pyridazine core has been linked to kinase inhibition, a mechanism exploited in many anticancer drugs. Researchers are exploring whether this compound can selectively target tyrosine kinases or cyclin-dependent kinases (CDKs), which are often overactive in cancer cells. The 4-fluoro-phenyl substitution may also contribute to improved bioavailability and tumor penetration, key challenges in oncology drug development.

From a synthetic chemistry perspective, the preparation of 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine involves multi-step reactions, including cyclization and cross-coupling methodologies. Recent advancements in green chemistry have prompted researchers to optimize its synthesis using catalytic processes and environmentally friendly solvents. These efforts align with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its logP, solubility, and pKa, are also critical for its development as a drug candidate. Computational studies, including molecular docking and QSAR modeling, are often employed to predict its behavior in biological systems. These techniques are part of the broader trend toward computer-aided drug design (CADD), which has become a hot topic in pharmaceutical research.

In summary, 6-(4-Fluoro-phenyl)-3-piperidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706461-24-6) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its unique combination of fluorinated aromatic, piperidine, and triazolopyridazine groups makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative treatments addressing some of today's most pressing medical challenges.